4-(2-methoxyphenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
- The synthesis of 4-(2-methoxyphenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide involves specific structural modifications to improve affinity and selectivity for certain receptors. For instance, modifications like replacing the phthalimide moiety with substituted benzamides or alkyl amides can be beneficial. These changes can lead to improved affinity and selectivity for targeted receptors (Raghupathi et al., 1991).
Molecular Structure Analysis
- The molecular structure of compounds like 4-(2-methoxyphenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide often features a piperazine ring adopting a chair conformation. The dihedral angles between the rings in the molecule play a significant role in its biological activity (Anthal et al., 2018).
Chemical Reactions and Properties
- These compounds can form one, two, or three-dimensional hydrogen-bonded assemblies, influenced by factors like pseudosymmetry and inversion twinning. The specific assembly structure impacts the compound's reactivity and interaction with biological targets (Chinthal et al., 2021).
Physical Properties Analysis
- The physical properties, such as crystal structure and packing, are crucial for understanding the compound's stability and solubility. For instance, specific derivatives of 4-(2-methoxyphenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide may exhibit distinct crystallographic properties, influencing their physical state and solubility (Zhang et al., 2007).
Chemical Properties Analysis
- The chemical properties, like binding affinity and selectivity to specific receptors, are influenced by structural modifications. For example, changes in the amide bond or the alkyl chain linking the benzamide moiety to the piperazine ring can significantly impact the compound's affinity for certain receptors (Perrone et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2-methoxyphenyl)-N-(3-methylphenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-15-6-5-7-16(14-15)20-19(23)22-12-10-21(11-13-22)17-8-3-4-9-18(17)24-2/h3-9,14H,10-13H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHWRBXUKXPOCER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-methoxyphenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.